Cas no 2137091-06-4 ((1r,3r)-3-{[Bis(propan-2-yl)amino]methyl}cyclobutan-1-amine)

• Product Name: (1r,3r)-3-{[Bis(propan-2-yl)amino]methyl}cyclobutan-1-amine
• CAS No: 2137091-06-4
• MF: C₁₁H₂₄N₂
• MW: 184.321662902832
• CID: 6506387
• PubChem ID: 165848587
• Update Time: 2025-10-29

(1r,3r)-3-{[Bis(propan-2-yl)amino]methyl}cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1r,3r)-3-{[bis(propan-2-yl)amino]methyl}cyclobutan-1-amine
• 2137091-06-4
• EN300-712340
• (1r,3r)-3-{[Bis(propan-2-yl)amino]methyl}cyclobutan-1-amine

• Inchi： 1S/C11H24N2/c1-8(2)13(9(3)4)7-10-5-11(12)6-10/h8-11H,5-7,12H2,1-4H3
• InChI Key： WGWPSTILJDNZDQ-UHFFFAOYSA-N
• SMILES： N(C(C)C)(C(C)C)CC1CC(C1)N

Computed Properties

• Exact Mass: 184.193948774g/mol
• Monoisotopic Mass: 184.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

Additional information on (1r,3r)-3-{[Bis(propan-2-yl)amino]methyl}cyclobutan-1-amine

Introduction to Compound with CAS No. 2137091-06-4 and Product Name: (1R,3R)-3-{[Bis(propan-2-yl)amino]methyl}cyclobutan-1-amine

Compound with the CAS number 2137091-06-4 and the product name (1R,3R)-3-{[Bis(propan-2-yl)amino]methyl}cyclobutan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique cyclobutane core and bis(propan-2-yl)amino substituents, has garnered considerable attention due to its potential applications in drug development and molecular research.

The cyclobutane ring in this molecule introduces a rigid structure that can influence the compound's biological activity and interactions with target enzymes or receptors. The stereochemistry specified by the (1R,3R) configuration further refines its pharmacological properties, making it a subject of interest for medicinal chemists exploring novel therapeutic agents.

In recent years, there has been a growing emphasis on the development of chiral compounds that exhibit high specificity and efficacy in biological systems. The presence of the bis(propan-2-yl)amino group adds another layer of complexity, potentially enhancing the compound's binding affinity and selectivity. This feature is particularly crucial in drug design, where subtle structural modifications can significantly impact a molecule's pharmacokinetic profile.

Recent studies have highlighted the importance of cycloalkylamine derivatives in various therapeutic areas, including central nervous system disorders and anti-inflammatory treatments. The compound in question has shown promise in preclinical studies as a potential lead for further development. Its unique structural framework suggests that it may interact with biological targets in ways that are distinct from traditional pharmaceuticals.

The synthesis of this compound involves sophisticated organic chemistry techniques, including stereoselective reactions to achieve the desired (1R,3R) configuration. The bis(propan-2-yl)amino group is particularly challenging to introduce without affecting the overall stereochemistry of the molecule. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological evaluations.

Biological activity assays have begun to reveal intriguing properties of this compound. Initial screenings have indicated potential effects on enzymes and receptors involved in metabolic pathways and signal transduction. These findings align with current trends in drug discovery, where modulating key biological processes is essential for developing effective treatments.

The cyclobutane ring's rigidity may also contribute to improved pharmacokinetic properties, such as enhanced stability and reduced metabolism rates. These characteristics are highly desirable in pharmaceuticals, as they can lead to longer half-lives and fewer dosing requirements. Further research is needed to fully elucidate these properties and optimize the compound for clinical use.

Computational modeling has played a crucial role in understanding the interactions between this compound and its potential targets. Molecular docking studies have provided insights into how the bis(propan-2-yl)amino group interacts with biological receptors, offering a rational basis for designing analogs with improved activity.

The development of novel pharmaceuticals often involves iterative processes of synthesis, characterization, and biological testing. The compound with CAS no. 2137091-06-4 is no exception. Ongoing research aims to refine its structure to maximize efficacy while minimizing potential side effects. Collaborative efforts between synthetic chemists and biologists are essential to achieve these goals.

The broader implications of this research extend beyond individual compounds. The methodologies developed for synthesizing and studying this molecule may be applied to other chiral cycloalkylamine derivatives, fostering innovation across multiple therapeutic areas.

In conclusion, compound with CAS no. 2137091-06-4 and product name (1R,3R)-3-{[Bis(propan-2-yl)amino]methyl}cyclobutan-1-amine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further development. As research continues, this compound holds the potential to contribute to new therapeutic strategies and improve patient outcomes.